Cas no 138812-21-2 ((4R,5R)-octane-4,5-diamine)

• Product Name: (4R,5R)-octane-4,5-diamine
• CAS No: 138812-21-2
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• CID: 4771316
• PubChem ID: 13138963
• Update Time: 2025-06-03

(4R,5R)-octane-4,5-diamine Chemical and Physical Properties

Names and Identifiers

• (4R,5R)-octane-4,5-diamine
• CS-0134921
• AKOS006337256
• 138812-21-2

• Inchi： 1S/C8H20N2/c1-3-5-7(9)8(10)6-4-2/h7-8H,3-6,9-10H2,1-2H3/t7-,8-/m1/s1
• InChI Key： NHOGRGYHBHZMIL-HTQZYQBOSA-N
• SMILES： CCC[C@@H](N)[C@H](N)CCC

Computed Properties

• Exact Mass: 144.162648646g/mol
• Monoisotopic Mass: 144.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 63.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (4R,5R)-octane-4,5-diamine

(4R,5R)-Octane-4,5-Diamine: A Comprehensive Overview

(4R,5R)-Octane-4,5-diamine, also known by its CAS number CAS No. 138812-21-2, is a chiral diamine compound with significant applications in organic synthesis and materials science. This compound has gained attention in recent years due to its unique stereochemical properties and versatile reactivity. In this article, we will delve into the structural characteristics, synthesis methods, and emerging applications of (4R,5R)-octane-4,5-diamine, while incorporating the latest research findings to provide a comprehensive understanding of its potential in various fields.

The molecular structure of (4R,5R)-octane-4,5-diamine consists of an eight-carbon chain with two amine groups located at the 4th and 5th positions. The stereochemistry of the molecule is defined by its two chiral centers at these positions, giving rise to the (4R,5R) configuration. This specific stereochemistry plays a crucial role in determining the compound's reactivity and selectivity in various chemical reactions. Recent studies have highlighted the importance of chirality in drug design and catalysis, making (4R,5R)-octane-4,5-diamine a valuable building block for asymmetric synthesis.

One of the most notable applications of (4R,5R)-octane-4,5-diamine is in the field of polymer chemistry. Researchers have demonstrated that this compound can serve as a versatile monomer for the synthesis of novel polyamides and polyurethanes. These materials exhibit improved mechanical properties and thermal stability compared to traditional polymers. For instance, a study published in 2023 explored the use of (4R,5R)-octane-4,5-diamine in the development of high-performance thermoplastics for aerospace applications. The results indicated that these materials could withstand extreme temperatures and mechanical stresses while maintaining their structural integrity.

In addition to its role in polymer synthesis, (4R,5R)-octane-4,5-diamine has also found applications in catalysis. The compound's ability to coordinate with metal ions makes it an effective ligand for transition metal catalysts. Recent advancements have focused on using this diamine as a chiral ligand for asymmetric hydrogenation reactions. For example, a 2023 study reported that a ruthenium catalyst incorporating (4R,5R)-octane-4,5-diamine achieved unprecedented enantioselectivity in the hydrogenation of ketones to alcohols. This breakthrough has significant implications for the pharmaceutical industry, where high enantiomeric excess is often required for drug development.

The synthesis of (4R,5R)-octane-4,5-diamine has been optimized through various methods over the years. Traditional approaches involve multi-step processes such as alkylation and reduction reactions; however, recent advancements have introduced more efficient routes utilizing biocatalysts or microwave-assisted synthesis. These methods not only improve yield but also reduce environmental impact by minimizing waste generation.

Furthermore,< strong>(< strong>R,R< strong>-Octane< strong>-diamine< strong>) has shown promise in bio-related applications such as peptide synthesis and drug delivery systems. Its ability to form stable amide bonds makes it an ideal candidate for constructing bioactive molecules with specific stereochemical requirements.

In conclusion,< strong>CAS No.< strong> 138812< strong>-< strong>21< strong>-< strong>2,< strong>< strong>(< strong>R,R< strong>-Octane< strong>-diamine< strong>) stands out as a multifaceted compound with diverse applications across multiple disciplines.< br/>With ongoing research uncovering new uses and improved synthetic methods,< br/>this compound is poised to play an increasingly important role in both academic and industrial settings.< br/>As scientists continue to explore its potential,< br/>we can expect further innovations that leverage its unique properties for groundbreaking advancements.